Cas no 1878343-83-9 (1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol)

• Product Name: 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol
• CAS No: 1878343-83-9
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5779482
• PubChem ID: 130501761
• Update Time: 2025-05-26

1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1878343-83-9
• EN300-1107516
• 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol
• 1H-Pyrazole-1-ethanol, 3-amino-α-(1,1-dimethylethyl)-

• Inchi： 1S/C9H17N3O/c1-9(2,3)7(13)6-12-5-4-8(10)11-12/h4-5,7,13H,6H2,1-3H3,(H2,10,11)
• InChI Key： ZNJSBFYSTOWJCH-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 339.6±22.0 °C(Predicted)
• pka: 14.49±0.20(Predicted)

Additional information on 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol

Recent Advances in the Study of 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS: 1878343-83-9)

1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS: 1878343-83-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an amino-pyrazole moiety and a tertiary alcohol, make it an attractive candidate for further chemical modifications. Recent synthetic approaches have focused on optimizing the yield and purity of 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol, with several studies reporting improved methodologies that reduce side reactions and enhance scalability.

In terms of biological activity, preliminary studies have demonstrated that 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol exhibits moderate inhibitory effects on certain enzymatic targets. For instance, it has shown promise as a potential inhibitor of protein kinases involved in inflammatory pathways. These findings suggest that the compound could serve as a starting point for the development of new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Another area of interest is the compound's potential application in the design of prodrugs. The presence of the hydroxyl group in 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol allows for the introduction of various prodrug moieties, which could enhance its bioavailability and therapeutic efficacy. Recent research has explored the conjugation of this compound with different carrier molecules, with promising results in preclinical models.

In conclusion, 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS: 1878343-83-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to further uncover its potential, particularly in the development of targeted therapies for inflammatory and other diseases. Future studies should focus on optimizing its pharmacological properties and exploring its interactions with biological targets in greater detail.